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Introduction

AMG 837 is a potent and orally bioavailable partial agonist of the G protein-coupled receptor 40
(GPR40), also known as Free Fatty Acid Receptor 1 (FFAL).[1][2] GPR40 is predominantly
expressed on the surface of pancreatic (3-cells and plays a crucial role in potentiating glucose-
stimulated insulin secretion (GSIS).[1][3] Activation of GPR40 by agonists like AMG 837 has
been shown to enhance insulin secretion in a glucose-dependent manner, making it a
therapeutic target for type 2 diabetes.[1][3] This glucose dependency is a key advantage, as it
may reduce the risk of hypoglycemia compared to other secretagogues like sulfonylureas.[1][3]

These application notes provide detailed protocols for the use of AMG 837 in isolated rodent
pancreatic islets to study its effects on insulin secretion. The protocols cover islet isolation,
treatment with AMG 837, and subsequent measurement of insulin release.

Data Presentation

The following table summarizes the quantitative data regarding the potency of AMG 837 in both
cell-based assays and isolated primary islets.
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Parameter

Cell TypelSystem

Aequorin Ca2+ Flux

CHO cells expressing
human GPR40

Insulin Secretion

Isolated mouse islets

(at 16.7 mM glucose)

Aequorin Ca2+ Flux
(in the presence of
0.625% delipidated
HSA)

CHO cells expressing
human GPR40

EC50 Value (nM) Reference
13.5 [4]

142 + 20 [1][5]

210 + 12 [1]

Signaling Pathway and Experimental Workflow
GPR40 Signaling Pathway Activated by AMG 837

Click to download full resolution via product page

Caption: GPR40 signaling cascade in pancreatic 3-cells upon AMG 837 binding.

Experimental Workflow for GSIS Assay with AMG 837
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Islet Preparation

1. Isolate Pancreatic Islets
(Collagenase Digestion)

2. Culture Islets Overnight
(e.g., RPMI 1640)

Insulin Sec*etion Assay

3. Pre-incubation
(Low Glucose Buffer)

4. Incubation with AMG 837
(Low and High Glucose Buffers)

5. Collect Supernatant

6. Measure Insulin Concentration
(e.g., ELISA)

7. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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